Cas no 103997-23-5 (5-Chloro-6-methylpyridin-2-OL)
5-Chloro-6-methylpyridin-2-OL is a substituted pyridine derivative with notable utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and methyl substituents on the pyridine ring, enhance its reactivity as a versatile intermediate for heterocyclic compound formation. The hydroxyl group at the 2-position allows for further functionalization, making it valuable in the development of bioactive molecules. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its purity and well-defined chemical properties make it suitable for precision-oriented research, particularly in medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity.
5-Chloro-6-methylpyridin-2-OL structure
Product Name:5-Chloro-6-methylpyridin-2-OL
CAS No:103997-23-5
MF:C6H6ClNO
MW:143.570940494537
MDL:MFCD16610477
CID:125985
PubChem ID:23318261
Update Time:2025-06-07
5-Chloro-6-methylpyridin-2-OL Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-6-methylpyridin-2-ol
- 2(1H)-Pyridinone,5-chloro-6-methyl-(9CI)
- 2(1H)-Pyridinone,5-chloro-6-methyl-
- 5-Chloro-6-methylpyridin-2(1H)-one
- AB71196
- ST24024050
- 3-CHLORO-6-HYDROXY-2-METHYLPYRIDINE
- Z6713
- 5-CHLORO-2-HYDROXY-6-METHYLPYRIDINE
- MFCD16610477
- A896313
- 103997-23-5
- DTXSID70632837
- SY024398
- 5-chloro-6-methyl-1H-pyridin-2-one
- AKOS015907803
- SCHEMBL10859946
- GS-5027
- 2(1H)-PYRIDINONE, 5-CHLORO-6-METHYL-
- DB-268849
- 5-Chloro-6-methylpyridin-2-OL
-
- MDL: MFCD16610477
- Inchi: 1S/C6H6ClNO/c1-4-5(7)2-3-6(9)8-4/h2-3H,1H3,(H,8,9)
- InChI Key: KKBQGGMFFZSBLA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(NC=1C)=O
Computed Properties
- Exact Mass: 143.01388
- Monoisotopic Mass: 143.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.9
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 278.9±40.0 °C(Predicted)
- PSA: 33.12
- LogP: 1.74900
5-Chloro-6-methylpyridin-2-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024000464-1g |
3-Chloro-6-hydroxy-2-methylpyridine |
103997-23-5 | 97% | 1g |
$189.19 | 2023-09-04 | |
| Alichem | A024000464-5g |
3-Chloro-6-hydroxy-2-methylpyridine |
103997-23-5 | 97% | 5g |
$557.06 | 2023-09-04 | |
| Alichem | A024000464-10g |
3-Chloro-6-hydroxy-2-methylpyridine |
103997-23-5 | 97% | 10g |
$875.88 | 2023-09-04 | |
| Chemenu | CM170142-1g |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 95% | 1g |
$107 | 2023-02-19 | |
| Chemenu | CM170142-5g |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 95% | 5g |
$353 | 2023-02-19 | |
| Chemenu | CM170142-1g |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 95% | 1g |
$153 | 2021-08-05 | |
| Chemenu | CM170142-5g |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 95% | 5g |
$421 | 2021-08-05 | |
| Chemenu | CM170142-10g |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 95% | 10g |
$701 | 2021-08-05 | |
| TRC | C368768-50mg |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C368768-100mg |
5-Chloro-6-methylpyridin-2-ol |
103997-23-5 | 100mg |
$ 65.00 | 2022-04-01 |
5-Chloro-6-methylpyridin-2-OL Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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